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Compound of Interest

Compound Name: Di-t-butylacetylene

Cat. No.: B093683 Get Quote

In-Depth Technical Guide to Di-t-butylacetylene
This technical guide provides a comprehensive overview of the molecular properties, synthesis,

and reaction pathways of Di-t-butylacetylene (also known as 2,2,5,5-tetramethyl-3-hexyne).

The information is intended for researchers, scientists, and professionals in the field of drug

development and organic chemistry.

Core Molecular Information
Di-t-butylacetylene is a symmetrical alkyne characterized by the presence of two bulky tert-

butyl groups at either end of the carbon-carbon triple bond. This steric hindrance significantly

influences its reactivity and physical properties.

Molecular Formula: C₁₀H₁₈[1]

Molecular Weight: 138.25 g/mol [1]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Di-t-
butylacetylene.
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Property Value Source

IUPAC Name 2,2,5,5-tetramethylhex-3-yne [1]

CAS Number 17530-24-4

Density 0.712 g/mL [2]

Boiling Point 112.5 - 113 °C [2]

Melting Point 19.4 °C [2]

Refractive Index 1.406 [2]

Experimental Protocols
The primary synthetic route to Di-t-butylacetylene is through the oxidative coupling of its

precursor, tert-butylacetylene. The Glaser-Hay coupling is a well-established and efficient

method for this transformation.

Synthesis of Di-t-butylacetylene via Glaser-Hay
Oxidative Coupling
This protocol details the synthesis of Di-t-butylacetylene from tert-butylacetylene using a

copper(I) catalyst and N,N,N',N'-tetramethylethylenediamine (TMEDA) as a ligand and base,

with oxygen from the air serving as the oxidant.

Materials:

tert-Butylacetylene (3,3-dimethyl-1-butyne)

Copper(I) chloride (CuCl)

N,N,N',N'-Tetramethylethylenediamine (TMEDA)

Acetone (anhydrous)

Diethyl ether

Saturated aqueous ammonium chloride solution
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Anhydrous magnesium sulfate

Oxygen (from air)

Round-bottom flask

Magnetic stirrer and stir bar

Gas inlet (e.g., a needle connected to an air pump)

Separatory funnel

Rotary evaporator

Distillation apparatus

Experimental Procedure:

Reaction Setup: A 100 mL round-bottom flask is charged with tert-butylacetylene (10 mmol,

1.0 eq) and anhydrous acetone (20 mL). The flask is equipped with a magnetic stir bar and a

gas inlet needle.

Catalyst Preparation: In a separate vial, copper(I) chloride (0.5 mmol, 0.05 eq) and TMEDA

(1.0 mmol, 0.1 eq) are mixed. This catalyst mixture is then added to the stirred solution of

tert-butylacetylene in acetone.

Reaction Execution: A gentle stream of air is bubbled through the reaction mixture via the

gas inlet needle. The reaction is allowed to proceed at room temperature for 4-6 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas

chromatography (GC) by observing the disappearance of the starting material.

Work-up: Upon completion, the reaction mixture is quenched by the addition of a saturated

aqueous solution of ammonium chloride (20 mL). The mixture is then transferred to a

separatory funnel.

Extraction and Washing: The aqueous layer is extracted with diethyl ether (3 x 20 mL). The

combined organic layers are washed with water (20 mL) and brine (20 mL).
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Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

Purification: The crude product is purified by vacuum distillation to yield Di-t-butylacetylene
as a colorless liquid or low-melting solid.

Reaction Pathway Visualization
The synthesis of Di-t-butylacetylene via the Glaser-Hay coupling proceeds through a well-

defined reaction mechanism. The following diagram illustrates the key steps in this catalytic

cycle.
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Caption: Catalytic cycle of the Glaser-Hay coupling for the synthesis of Di-t-butylacetylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b093683?utm_src=pdf-body
https://www.benchchem.com/product/b093683?utm_src=pdf-body
https://www.benchchem.com/product/b093683?utm_src=pdf-body-img
https://www.benchchem.com/product/b093683?utm_src=pdf-body
https://www.benchchem.com/product/b093683?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Di-t-butylacetylene | C10H18 | CID 140241 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. di-tert-butylacetylene [stenutz.eu]

To cite this document: BenchChem. [Molecular weight and formula of Di-t-butylacetylene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093683#molecular-weight-and-formula-of-di-t-
butylacetylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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